Cas no 864939-62-8 (2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine)

• Product Name: 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine
• CAS No: 864939-62-8
• MF: C₁₈H₂₆N₂O₃S
• MW: 350.475643634796
• CID: 6302487
• PubChem ID: 16807153
• Update Time: 2025-09-26

2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine
• 864939-62-8
• SR-01000011537
• SR-01000011537-1
• [4-(2-ethylpiperidin-1-yl)sulfonylphenyl]-pyrrolidin-1-ylmethanone
• AKOS024605163
• F1302-0716
• 2-ethyl-1-[4-(pyrrolidine-1-carbonyl)benzenesulfonyl]piperidine
• (4-((2-ethylpiperidin-1-yl)sulfonyl)phenyl)(pyrrolidin-1-yl)methanone

• Inchi： 1S/C18H26N2O3S/c1-2-16-7-3-4-14-20(16)24(22,23)17-10-8-15(9-11-17)18(21)19-12-5-6-13-19/h8-11,16H,2-7,12-14H2,1H3
• InChI Key： LMSUCBDQHBRUNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCCC1)=O)(N1CCCCC1CC)(=O)=O

Computed Properties

• Exact Mass: 350.16641387g/mol
• Monoisotopic Mass: 350.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine

Recent Advances in the Study of 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine (CAS: 864939-62-8)

The compound 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine (CAS: 864939-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperidine and pyrrolidine-carbonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine exhibits high affinity for certain receptors involved in inflammatory and neurodegenerative pathways. This makes it a candidate for further investigation in the treatment of conditions such as Alzheimer's disease and chronic inflammation. The compound's ability to cross the blood-brain barrier has also been noted, enhancing its potential for central nervous system (CNS) applications.

Recent synthetic approaches have optimized the yield and purity of 864939-62-8, addressing previous challenges in its production. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve efficiency. These advancements are critical for scaling up production and facilitating preclinical studies. Additionally, computational modeling has been used to predict the compound's interactions with biological targets, guiding the design of more potent derivatives.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine, with minimal off-target effects observed in vitro. However, further in vivo studies are needed to fully assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in greater depth.

In conclusion, 2-ethyl-1-4-(pyrrolidine-1-carbonyl)benzenesulfonylpiperidine (CAS: 864939-62-8) represents a promising lead compound in drug discovery. Its unique chemical structure and biological activity warrant continued investigation. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its therapeutic potential in relevant disease models. The ongoing advancements in this area highlight the importance of interdisciplinary collaboration in translating chemical discoveries into clinical applications.